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Compound of Interest

Compound Name: Palacos R

Cat. No.: B8615493 Get Quote

This guide provides an in-depth analysis of the safety and handling information for the

Palacos® R monomer, a key component of the Palacos® R bone cement. The information is

compiled and presented for researchers, scientists, and drug development professionals,

adhering to stringent data presentation and visualization requirements.

Chemical Composition and Physical Properties
The liquid monomer component of Palacos® R is a highly flammable liquid and vapor.[1] It is

primarily composed of methyl methacrylate (MMA), with a small percentage of N,N-dimethyl-p-

toluidine.[2]

Table 1: Composition of Palacos® R Monomer Liquid

Component Concentration (%)

Methyl methacrylate ~98%[2]

N,N-dimethyl-p-toluidine ~2%[2]

Hydroquinone Present as a stabilizer[2]

Chlorophyll-copper-complex (E141) Present as a colorant[2]

Table 2: Physical and Chemical Properties of Palacos® R Monomer Liquid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8615493?utm_src=pdf-interest
https://www.zimmerbiomet.com/content/dam/zimmer-biomet/medical-professionals/support/safety-data-sheets/sds-palacos-liquid.pdf
https://www.heraeus-medical.com/dam/jcr:d86b70e4-3d53-457d-9ce6-91f1a107a9a2/palacos-r-ifu-us.pdf
https://www.heraeus-medical.com/dam/jcr:d86b70e4-3d53-457d-9ce6-91f1a107a9a2/palacos-r-ifu-us.pdf
https://www.heraeus-medical.com/dam/jcr:d86b70e4-3d53-457d-9ce6-91f1a107a9a2/palacos-r-ifu-us.pdf
https://www.heraeus-medical.com/dam/jcr:d86b70e4-3d53-457d-9ce6-91f1a107a9a2/palacos-r-ifu-us.pdf
https://www.heraeus-medical.com/dam/jcr:d86b70e4-3d53-457d-9ce6-91f1a107a9a2/palacos-r-ifu-us.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8615493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Green Liquid[3]

Flammability Highly flammable liquid and vapor[1]

Decomposition
No decomposition if used and stored according

to specifications[1]

Hazardous Reactions No dangerous reactions known[1][4]

Toxicological Information
The monomer liquid is classified as harmful and an irritant.[1] It can cause skin irritation and

may lead to sensitization through skin contact.[1]

Table 3: Acute Toxicity Data for Components of Palacos® R Monomer Liquid

Substance Test Route Species Value

Methyl

methacrylate
LD50 Oral Rat 7872 mg/kg[1]

LD50 Dermal Rabbit >5000 mg/kg[1]

LC50/4h Inhalation Rat 29.8 mg/l[1]

N,N-dimethyl-p-

toluidine
LD50 Oral Rat 500 mg/kg[1]

Methyl methacrylate is classified by the International Agency for Research on Cancer (IARC) in

Group 3, meaning it is not classifiable as to its carcinogenicity to humans.[1] None of the

ingredients are listed in the National Toxicology Program (NTP).[1]

Hazard Identification and First Aid
The primary hazards associated with the Palacos® R monomer are its flammability and

potential for skin irritation and sensitization.[1] Inhalation may also cause respiratory irritation.

[4]
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First Aid Procedures

Inhalation: Move the affected person to fresh air and seek medical attention.[4][5]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

polyethylene glycol 400 or soap and water.[4][5] If irritation persists, consult a doctor.[5]

Eye Contact: Remove contact lenses, if present, and rinse immediately with plenty of water

for at least 15 minutes, keeping the eye wide open.[4] Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[4] Give large quantities of water to drink and get

immediate medical attention.[4]
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First Aid Response Workflow for Monomer Exposure

Handling and Personal Protective Equipment (PPE)
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Proper handling and the use of appropriate personal protective equipment are crucial to

minimize exposure risk. The work area should be well-ventilated, and sources of ignition must

be avoided.[1]

Personal Protective Equipment (PPE)

Gloves: Wear protective gloves.[1] Three-layered PVP gloves (polyethylene, ethylene vinyl

alcohol copolymer, and polyethylene) and Viton®/butyl gloves have demonstrated good

protection.[2][6] It is recommended to wear two pairs of gloves.[2][7]

Eye/Face Protection: Wear eye and face protection.[4] Soft contact lenses should not be

worn as they are permeable to the monomer.[2][6]

Respiratory Protection: Not necessary if the room is well-ventilated.[8] In case of dust

generation from the powder component, a mask with a particle filter is recommended.[3]
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PPE Selection for Handling Palacos® R Monomer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.zimmerbiomet.com/content/dam/zimmer-biomet/medical-professionals/support/safety-data-sheets/sds-palacos-liquid.pdf
https://www.zimmerbiomet.com/content/dam/zimmer-biomet/medical-professionals/support/safety-data-sheets/sds-palacos-liquid.pdf
https://www.heraeus-medical.com/dam/jcr:d86b70e4-3d53-457d-9ce6-91f1a107a9a2/palacos-r-ifu-us.pdf
https://www.heraeus-medical.com/en-us/downloads/pdf-download/?redirectPath=/dam/jcr:e54281f9-9301-4061-889b-d6c0b602375f/palacos-rg-ifu-us.pdf&disclaimer=HCP-Disclaimer-INT&time=1766053264004
https://www.heraeus-medical.com/dam/jcr:d86b70e4-3d53-457d-9ce6-91f1a107a9a2/palacos-r-ifu-us.pdf
https://manuals.plus/m/cbe996097f62160a8acae65eeb8105d898a35858dfe54ba793910ffaa851f1b2
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD93775.pdf
https://www.heraeus-medical.com/dam/jcr:d86b70e4-3d53-457d-9ce6-91f1a107a9a2/palacos-r-ifu-us.pdf
https://www.heraeus-medical.com/en-us/downloads/pdf-download/?redirectPath=/dam/jcr:e54281f9-9301-4061-889b-d6c0b602375f/palacos-rg-ifu-us.pdf&disclaimer=HCP-Disclaimer-INT&time=1766053264004
https://www.zimmerbiomet.com/content/dam/zimmer-biomet/medical-professionals/support/safety-data-sheets/sds-palacos-powder-r-lv.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-8200-5899fe60c81245.43445002
https://www.benchchem.com/product/b8615493?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8615493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The provided safety data sheets do not contain detailed experimental protocols for the

toxicological studies cited (e.g., LD50, LC50). These tests are typically conducted according to

standardized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD).

Storage and Disposal
Storage

Keep receptacles tightly sealed.[1]

Store in a well-ventilated place.

Keep away from ignition sources.[1]

Disposal

Do not flush with water or aqueous cleansing agents.[1]

Mixed bone cement should be allowed to set before disposal with other clinical waste.[2][6]

For separate disposal of the liquid monomer, contact your local disposal authority.[2][6]

This guide is intended for informational purposes for a professional audience and should not be

a substitute for a thorough review of the official Material Safety Data Sheet and consultation

with safety professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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